4-[2-(acetylamino)-1,3-thiazol-4-yl]phenyl acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[2-(acetylamino)-1,3-thiazol-4-yl]phenyl acetate is a compound that falls within the class of thiazole derivatives. Thiazoles are heterocyclic compounds featuring both sulfur and nitrogen in the ring structure. These compounds have been studied for various biological activities and applications in medicinal chemistry.
Synthesis Analysis
The synthesis of thiazole derivatives typically involves condensation reactions. A study by Karthikeyan et al. (2018) discussed the synthesis of a similar thiazole derivative, highlighting techniques like absorption and fluorescence spectroscopy for analyzing the interactions of these compounds with DNA (Karthikeyan et al., 2018).
Molecular Structure Analysis
Thiazole derivatives' molecular structures are often analyzed using techniques like X-ray crystallography and spectroscopy. Mabkhot et al. (2019) conducted such analyses, elucidating the geometric parameters and molecular structure of a thiazole compound (Mabkhot et al., 2019).
Chemical Reactions and Properties
Thiazole derivatives exhibit various chemical reactions due to their functional groups. The study by Patil et al. (2013) on similar compounds revealed insights into their chemical behavior and potential biological applications (Patil et al., 2013).
Physical Properties Analysis
The physical properties of thiazole derivatives can be characterized by their melting points, boiling points, and solubility. Gültekin et al. (2004) synthesized related compounds and likely assessed these physical properties as part of their characterization process (Gültekin et al., 2004).
properties
IUPAC Name |
[4-(2-acetamido-1,3-thiazol-4-yl)phenyl] acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O3S/c1-8(16)14-13-15-12(7-19-13)10-3-5-11(6-4-10)18-9(2)17/h3-7H,1-2H3,(H,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZOLGTKUXGCKDQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NC(=CS1)C2=CC=C(C=C2)OC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.